Cas no 2172-93-2 (Benzenamine,5-chloro-2-(4-chlorophenoxy)-N,N-dimethyl-4-nitro-)

• Product Name: Benzenamine,5-chloro-2-(4-chlorophenoxy)-N,N-dimethyl-4-nitro-
• CAS No: 2172-93-2
• MF: C₁₄H₁₂Cl₂N₂O₃
• MW: 327.16268157959
• CID: 287537
• PubChem ID: 75116
• Update Time: 2025-04-19

Benzenamine,5-chloro-2-(4-chlorophenoxy)-N,N-dimethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,5-chloro-2-(4-chlorophenoxy)-N,N-dimethyl-4-nitro-
• 5-Chloro-2-(4-chlorophenoxy)-N,N-dimethyl-4-nitroaniline
• EINECS 218-527-1
• BENZENAMINE, 5-CHLORO-2-(4-CHLOROPHENOXY)-N,N-DIMETHYL-4-NITRO-
• UNII-L53M5M3RLL
• L53M5M3RLL
• 5-CHLORO-2-(4-CHLOROPHENOXY)-N,N-DIMETHYL-4-NITROBENZENAMINE
• NS00026950
• DTXSID80176111
• 2172-93-2

• Inchi： 1S/C14H12Cl2N2O3/c1-17(2)13-7-11(16)12(18(19)20)8-14(13)21-10-5-3-9(15)4-6-10/h3-8H,1-2H3
• InChI Key： JINQDCMMKVLQEW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)N(C)C)OC1C=CC(=CC=1)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 326.02266
• Monoisotopic Mass: 326.0224976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 55.61